Cas no 1103514-13-1 (1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide)

1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide is a synthetic organic compound featuring a fused indole-carboxamide structure with a cyclohexanecarbonyl substituent. Its molecular architecture, combining a rigid cyclohexane ring with a flexible dihydroindole scaffold, offers unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical research. The presence of the N-methyl carboxamide group enhances metabolic stability, while the cyclohexanecarbonyl moiety contributes to lipophilicity, influencing bioavailability and receptor binding. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways. Its well-defined synthetic route ensures reproducibility for scalable applications.

1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide structure

1103514-13-1 structure

Product Name:1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

CAS No:1103514-13-1

MF:C₁₇H₂₂N₂O₂

MW:286.368784427643

CID:5471711

PubChem ID:18587961

Update Time:2025-06-08

1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(cyclohexanecarbonyl)-N-methyl-2,3-dihydroindole-2-carboxamide
- SR-01000916888-1
- SR-01000916888
- 1-(cyclohexanecarbonyl)-N-methylindoline-2-carboxamide
- VU0502686-1
- 1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide
- AKOS016360215
- 1103514-13-1
- F2862-0160
- Inchi： 1S/C17H22N2O2/c1-18-16(20)15-11-13-9-5-6-10-14(13)19(15)17(21)12-7-3-2-4-8-12/h5-6,9-10,12,15H,2-4,7-8,11H2,1H3,(H,18,20)
- InChI Key： FKCCBVVYCPKVKC-UHFFFAOYSA-N
- SMILES： O=C(C1CCCCC1)N1C2C=CC=CC=2CC1C(NC)=O

Computed Properties

Exact Mass: 286.168127949g/mol
Monoisotopic Mass: 286.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 49.4Å²

1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2862-0160-2μmol	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2862-0160-5μmol	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2862-0160-10μmol	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2862-0160-20μmol	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2862-0160-1mg	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2862-0160-2mg	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2862-0160-3mg	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2862-0160-4mg	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2862-0160-5mg	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2862-0160-10mg	1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide	1103514-13-1	90%+	10mg	$118.5	2023-05-16

1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on 1-cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103514-13-1)

1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103514-13-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The cyclohexanecarbonyl and N-methyl-2,3-dihydro-1H-indole-2-carboxamide moieties contribute to its distinctive properties, making it a subject of interest for researchers focusing on bioactive molecules.

In recent years, the demand for novel compounds like 1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide has surged, driven by advancements in medicinal chemistry and the need for targeted therapies. Searches for "CAS 1103514-13-1 uses" and "1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide synthesis" have increased, reflecting the growing curiosity about its applications. This compound is often discussed in the context of enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

The structural complexity of 1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide offers versatility in chemical modifications, enabling researchers to tailor its properties for specific applications. Its indole-2-carboxamide core is particularly noteworthy, as indole derivatives are known for their broad pharmacological activities. This has led to inquiries about "indole-2-carboxamide derivatives" and "cyclohexanecarbonyl indole applications" in scientific forums and search engines.

From a synthetic perspective, the preparation of 1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide involves multi-step organic reactions, often requiring precise control of reaction conditions. Researchers frequently search for "CAS 1103514-13-1 synthesis method" or "N-methyl-2,3-dihydro-1H-indole-2-carboxamide derivatives" to optimize protocols. The compound's stability and solubility profiles are also critical factors, influencing its suitability for various experimental or industrial applications.

In the realm of drug discovery, 1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide is studied for its potential interactions with biological targets. Its cyclohexanecarbonyl group may enhance lipophilicity, a property often sought after in CNS-active compounds. This has sparked interest in queries like "cyclohexanecarbonyl indole CNS activity" and "N-methyl indole carboxamide bioavailability," highlighting its relevance in neuroscience research.

Environmental and safety considerations are also paramount when working with 1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide. While not classified as hazardous, proper handling and storage are essential to maintain its integrity. Searches for "CAS 1103514-13-1 safety data" and "1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide handling" underscore the importance of adhering to laboratory best practices.

Looking ahead, the potential of 1-Cyclohexanecarbonyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide in interdisciplinary research remains vast. Its combination of a cyclohexane ring and an indole-2-carboxamide scaffold opens doors to innovations in material science and agrochemistry, alongside its pharmaceutical applications. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in cutting-edge research.